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Compound of Interest

Compound Name: 19-Norandrostenedione

Cat. No.: B190405

Safe Handling Protocol for 19-Norandrostenedione

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides essential procedural guidance for the safe handling and disposal of
19-Norandrostenedione in a laboratory setting. Adherence to these protocols is critical to
mitigate health risks associated with this compound. 19-Norandrostenedione is an anabolic
androgenic steroid and a precursor to nandrolone, regulated as a Schedule Ill compound in the
United States.[1] It presents significant health hazards and requires stringent handling
procedures.

Hazard Identification and Summary

19-Norandrostenedione is classified as a hazardous substance with multiple health risks.[2][3]
Exposure can cause acute irritation and may lead to severe long-term health effects.
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Hazard .
. GHS Category Description Source
Classification
Acute Toxicity, Oral Category 4 Harmful if swallowed. [2]
Skin Irritation Category 2 Causes skin irritation. [2]
o Causes serious eye
Eye Irritation Category 2A L [2]
irritation.
_ . May cause respiratory
Respiratory Irritation STOT SE 3 o [2]
irritation.
) o Suspected of causing
Carcinogenicity Category 2 [2]

cancer.

Reproductive Toxicity

Category 1B

May damage fertility

or the unborn child.

[2]

Aquatic Hazard

Very toxic to aquatic

Category 1 2
(Acute) gory life. 2l
_ Very toxic to aquatic
Aquatic Hazard ) ) )
Category 1 life with long lasting [2]

(Chronic)

effects.

Operational Plan: Step-by-Step Handling Procedure

This section outlines the procedural steps for safely managing 19-Norandrostenedione from

receipt to disposal.

Step 1: Risk Assessment and Preparation

o Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the
compound's SDS.[2][4]

o Designate a Work Area: All manipulations involving 19-Norandrostenedione powder must

be conducted in a designated area, such as a chemical fume hood or a powder weighing

station.[5] Label the area with appropriate hazard warnings.
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o Assemble Materials: Ensure all necessary PPE, spill cleanup materials, and waste
containers are readily accessible before beginning work.

e Personal Health: Do not eat, drink, or smoke in the laboratory where the chemical is
handled.[4]

Step 2: Engineering Controls

To minimize inhalation of the fine powder, all work must be performed using appropriate
engineering controls.

o Chemical Fume Hood: For general handling and solution preparation, a properly functioning
chemical fume hood is required.[5][6]

o Powder Weighing Station: For accurately weighing the powder, a specialized powder
weighing station or ventilated balance enclosure is highly recommended.[6][7] These
systems provide a stable weighing environment while drawing airborne particles away from
the operator through a HEPA filter.[6][7]

Step 3: Required Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent dermal, ocular, and respiratory
exposure.[3][4]
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Body Part

Required PPE

Specifications and Best
Practices

Hands

Double Gloving

Recommended

Wear two pairs of chemical-
resistant, powder-free,
disposable gloves (e.g., nitrile).
[8][9] Change gloves
frequently and immediately if

contaminated.

Body

Disposable Gown or Coveralls

A long-sleeved, disposable
gown that closes in the back
with tight-fitting cuffs is
required.[8] For extensive
handling, "bunny suit" coveralls

offer more complete protection.

[8]

Eyes/Face

Safety Goggles & Face Shield

Wear chemical splash goggles.
[3] For tasks with a higher risk
of splashes or aerosol
generation, a full-face shield

should be worn in addition to

goggles.[9]

Respiratory

Respirator

A dust respirator is
recommended for handling the
powder.[3] If engineering
controls are insufficient,
consult with your institution's
safety office about appropriate
respiratory protection (e.g.,
N95 or higher).[5]

Step 4: Weighing and Handling Protocol

o Work Within Controls: Perform all manipulations of the powder within a fume hood or powder

weighing station.[6]
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e Avoid Dust Generation: Use dry clean-up procedures and handle the powder carefully to
avoid creating dust.[3] Static-eliminating tools can provide better control over the powder.[6]

o Transfer: Use appropriate tools (e.g., chemical-resistant spatulas) for transfers. Avoid using
metal spatulas if reactivity is a concern.[6]

o Container Management: Keep containers tightly closed when not in use.[4] Do not cut, drill,
or weld empty containers as they may contain hazardous residual dust.[3]

Step 5: Post-Handling Decontamination and Hygiene

» Surface Cleaning: Clean all work surfaces and equipment with a suitable solvent or
detergent after use.[10] Collect all cleaning materials as hazardous waste.

 PPE Removal: Remove PPE carefully to avoid self-contamination. Disposable PPE must not
be reused and should be placed in a designated hazardous waste container.[9]

o Personal Hygiene: Immediately after removing PPE and before leaving the lab, wash hands,
face, neck, and forearms thoroughly.[4][5]

Emergency and Disposal Plans
Spill Response

o Alert Personnel: Immediately notify others in the area of the spill.[3]
o Containment: For major spills, contain the spillage and prevent it from entering drains.[3][4]
e Cleanup:

o Wear all required PPE for handling the compound.

o Gently dampen the powder with water to prevent it from becoming airborne.[3]

o Use a dry cleanup method, such as sweeping or using a vacuum cleaner equipped with a
HEPA filter.[3]

o Collect all spilled material and cleanup debris in a labeled, sealed container for hazardous
waste disposal.[3]
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Waste Disposal

o Classification: 19-Norandrostenedione and any materials contaminated with it must be
treated as hazardous waste.[3]

o Collection: Collect all waste, including empty containers, used PPE, and cleanup materials,
in clearly labeled, sealed containers.

» Disposal: All waste must be disposed of through an approved waste disposal plant and in
accordance with all local, state, and federal regulations.[3][4] Do not allow the material to be
released into the environment, as it is very toxic to aquatic life.[2][4]

Quantitative Data

The following table summarizes the known solubility of 19-Norandrostenedione.

Solvent Solubility
DMF 25 mg/mL
DMSO 15 mg/mL
DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL
Ethanol 10 mg/mL

Source:[1][2]

Visualized Workflow

The following diagram illustrates the required workflow for the safe handling of 19-
Norandrostenedione.
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Caption: Workflow for Safe Handling of 19-Norandrostenedione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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